Cas no 477709-76-5 (1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI))

1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI) is a specialized pyrazole derivative featuring a cyanoacetyl substituent at the 1-position and ethyl and methyl groups at the 4, 3, and 5-positions. This compound is of interest in synthetic organic chemistry due to its functional group diversity, which enables its use as a versatile intermediate in heterocyclic synthesis. The presence of the cyano and carbonyl groups enhances reactivity, facilitating further modifications such as nucleophilic additions or cyclization reactions. Its well-defined structure and stability make it suitable for applications in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The compound is typically handled under controlled conditions due to its reactive nature.

1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI) structure

477709-76-5 structure

Product Name:1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI)

CAS No:477709-76-5

MF:C₁₀H₁₃N₃O

MW:191.229721784592

CID:1017579

PubChem ID:3849492

Update Time:2025-10-19

1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI)
- 3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile
- DB-279448
- 477709-76-5
- AKOS006277713
- 1H-PYRAZOLE, 1-(CYANOACETYL)-4-ETHYL-3,5-DIMETHYL-
- MFCD02082820
- 3-(4-ethyl-3,5-dimethylpyrazol-1-yl)-3-oxopropanenitrile
- 12P-133
- Inchi： 1S/C10H13N3O/c1-4-9-7(2)12-13(8(9)3)10(14)5-6-11/h4-5H2,1-3H3
- InChI Key： CXSHJAKATNVMKG-UHFFFAOYSA-N
- SMILES： O=C(CC#N)N1C(C)=C(C(C)=N1)CC

Computed Properties

Exact Mass: 191.106
Monoisotopic Mass: 191.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 58.7Å²

1H-Pyrazole,1-(cyanoacetyl)-4-ethyl-3,5-dimethyl-(9CI) Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674533-1mg	3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile	477709-76-5	98%	1mg	￥556.00	2024-05-12
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674533-10mg	3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile	477709-76-5	98%	10mg	￥819.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674533-20mg	3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile	477709-76-5	98%	20mg	￥1303.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674533-25mg	3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile	477709-76-5	98%	25mg	￥1228.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1674533-50mg	3-(4-Ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-oxopropanenitrile	477709-76-5	98%	50mg	￥1226.00	2024-05-12
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